Cas no 23594-80-1 ([1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,5,7-dimethoxy-13-methyl-)

• Product Name: [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,5,7-dimethoxy-13-methyl-
• CAS No: 23594-80-1
• MF: C₂₂H₁₈NO₆
• MW: 392.381426334381
• CID: 281015
• PubChem ID: 440929
• Update Time: 2025-04-19

[1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,5,7-dimethoxy-13-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,5,7-dimethoxy-13-methyl-
• Macarpine
• 6917-73-3
• CHEBI:17101
• 5,7-dimethoxy-13-methyl-2H,10H-[1,3]dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridinium
• [1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium, 5,7-dimethoxy-13-methyl-
• 11,15-dimethoxy-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14,16,21,23-nonaene
• C06165
• Q3841952
• 5,7-Dimethoxy-13-methyl-2H,10H-[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-13-ium
• DTXSID20946395
• CHEMBL5205934
• 23594-80-1

• Inchi： 1S/C22H18NO6/c1-23-8-14-20(18(25-3)7-19-22(14)29-10-28-19)13-6-15(24-2)11-4-16-17(27-9-26-16)5-12(11)21(13)23/h4-8H,9-10H2,1-3H3/q+1
• InChI Key： SBVRPBAVNZNLKX-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C3C(=C12)C=[N+](C)C1C2C=C4C(=CC=2C(=CC=13)OC)OCO4)OC

Computed Properties

• Exact Mass: 392.113
• Monoisotopic Mass: 392.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Quaternary benzophenanthridine alkaloids